Cas no 4791-20-2 (N,4-diphenylpiperazine-1-carboxamide)

N,4-Diphenylpiperazine-1-carboxamide is a piperazine-derived carboxamide compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a central piperazine ring substituted with phenyl groups at the 1- and 4-positions, along with a carboxamide functionality, offering versatility for further derivatization. The compound's rigid aromatic moieties and polar amide group contribute to its binding affinity in biological systems, making it a valuable intermediate for drug discovery. Its synthetic accessibility and stability under standard conditions enhance its utility in exploratory studies. Researchers may employ it as a scaffold for developing ligands targeting CNS receptors or enzyme inhibitors due to its balanced lipophilicity and hydrogen-bonding capacity.

N,4-diphenylpiperazine-1-carboxamide structure

4791-20-2 structure

Product Name:N,4-diphenylpiperazine-1-carboxamide

CAS No:4791-20-2

MF:C₁₇H₁₉N₃O

MW:281.352263689041

MDL:MFCD01358911

CID:1518403

PubChem ID:258877

Update Time:2025-06-23

N,4-diphenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N,4-diphenylpiperazine-1-carboxamide
- NCIOpen2_005159
- AC1Q5KK7
- CBMicro_026731
- AC1L5ZWV
- 4-phenyl-piperazine-1-carboxylic acid anilide
- NSC88247
- AQ-360/40219880
- MLS002694823
- 1-piperazinecarboxamide, n,4-diphenyl-
- NCIOpen2_005159; AC1Q5KK7; CBMicro_026731; AC1L5ZWV; 4-phenyl-piperazine-1-carboxylic acid anilide; NSC88247; AQ-360/40219880; MLS002694823; 1-piperazinecarboxamide, n,4-diphenyl-;
- AKOS001153127
- BDBM50462489
- BRD-K85758810-001-04-8
- Oprea1_694442
- Z44586101
- N,4-diphenyl-1-piperazinecarboxamide
- CHEMBL1899594
- NSC-88247
- DTXSID60293279
- MFCD01358911
- N-PHENYL(4-PHENYLPIPERAZINYL)FORMAMIDE
- HMS3085C22
- SCHEMBL13911678
- Oprea1_400520
- Cambridge id 5628622
- 4791-20-2
- CS-0293495
- SMR001560742
- AB00018371-01
- MS-8255
- BIM-0026618.P001
- AB00018371-02
- STK416256
- HMS1779K21
- N4-DIPHENYLPIPERAZINE-1-CARBOXAMIDE
- MDL： MFCD01358911
- Inchi： 1S/C17H19N3O/c21-17(18-15-7-3-1-4-8-15)20-13-11-19(12-14-20)16-9-5-2-6-10-16/h1-10H,11-14H2,(H,18,21)
- InChI Key： SAKOVSGMQXGABX-UHFFFAOYSA-N
- SMILES： O=C(NC1C=CC=CC=1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 281.15297
Monoisotopic Mass: 281.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 35.6Å²

Experimental Properties

Density: 1.216
Boiling Point: 511.7°C at 760 mmHg
Flash Point: 263.3°C
Refractive Index: 1.644
PSA: 35.58

N,4-diphenylpiperazine-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB163548-1 g	N-Phenyl(4-phenylpiperazinyl)formamide	4791-20-2		1 g	€211.30	2023-07-20
abcr	AB163548-5 g	N-Phenyl(4-phenylpiperazinyl)formamide	4791-20-2		5 g	€377.50	2023-07-20
abcr	AB163548-10 g	N-Phenyl(4-phenylpiperazinyl)formamide	4791-20-2		10 g	€482.50	2023-07-20
abcr	AB163548-1g	N-Phenyl(4-phenylpiperazinyl)formamide; .	4791-20-2		1g	€211.30	2024-06-10
abcr	AB163548-5g	N-Phenyl(4-phenylpiperazinyl)formamide; .	4791-20-2		5g	€377.50	2024-06-10
abcr	AB163548-10g	N-Phenyl(4-phenylpiperazinyl)formamide; .	4791-20-2		10g	€482.50	2024-06-10
A2B Chem LLC	AI86477-1mg	N,4-diphenylpiperazine-1-carboxamide	4791-20-2	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI86477-5mg	N,4-diphenylpiperazine-1-carboxamide	4791-20-2	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI86477-10mg	N,4-diphenylpiperazine-1-carboxamide	4791-20-2	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI86477-500mg	N,4-diphenylpiperazine-1-carboxamide	4791-20-2	>90%	500mg	$720.00	2024-04-19

N,4-diphenylpiperazine-1-carboxamide Related Literature

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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

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